Cas no 41096-45-1 ( )

• Product Name: &nbsp
• CAS No: 41096-45-1
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 926573
• PubChem ID: 5354621
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (Z)-6,10-dimethylundec-3-en-2-one
• 41096-45-1
• NSC-15337
• DTXSID30417829
• NSC15337
•  

• Inchi： 1S/C13H24O/c1-11(2)7-5-8-12(3)9-6-10-13(4)14/h6,10-12H,5,7-9H2,1-4H3/b10-6-
• InChI Key： HOXDFZBDPOCFGM-POHAHGRESA-N
• SMILES： O=C(C)/C=C\CC(C)CCCC(C)C

Computed Properties

• Exact Mass: 196.182715385g/mol
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų